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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

Cross-Verification of C175 Fatigue Data: A
Comparative Guide

For researchers, scientists, and drug development professionals seeking to understand the
fatigue properties of C175 beryllium copper alloy, this guide provides a comparative analysis of
available data from various studies. Due to the limited availability of complete, publicly
accessible S-N curve data for C17510, this document focuses on summarizing key mechanical
properties and single-point fatigue strength data, alongside a detailed overview of the
experimental methodologies employed in significant research efforts.

Quantitative Data Summary

The following table summarizes the mechanical and fatigue properties of C17510 beryllium
copper alloy as reported in publicly available datasheets and research abstracts. It is important
to note that single-point fatigue strength values are provided, which represent the stress level
that the material can withstand for a specified number of cycles without failure. These values
are useful for comparison but do not represent the full fatigue life behavior under varying stress
amplitudes.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668177?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

C17510 C17510 C17510 C17510

C17510
C17510 (B-2 (B-3 (B-2 (B-3 Data
Propert (Alloy 3)
o (THO2 Alloy) Alloy) Alloy) Alloy) Source(
e Temper) Room Room LN2 LN2 s)
Temper
Temp. Temp. Temp. Temp.
Tensile
Strength 750-970 ~793 ~869 ~683 ~972 ~814 [11.[2],[3]
(MPa)
0.2%
Yield
650-870 ~745 ~758 ~586 ~827 ~634 [11,[21.[3]
Strength
(MPa)
Elongatio 8
5-25 _ - - - - [11.[2]
n (%) (Typical)
Fatigue
Strength 240-350 ~241 - - - - [1].[2]
(MPa)
atN 1.00E+0 1.00E+0
- - - - [11.[2]
cycles 8 8

Note: Conversion from ksi to MPa is approximated as 1 ksi = 6.89476 MPa. Data from
datasheets often represent typical values and may vary based on specific processing and
testing conditions.

Experimental Protocols and Methodologies

A significant portion of the publicly available fatigue data for C17510 originates from a series of
test programs conducted by Murray and Zatz for the Burning Plasma Experiment (BPX) toroidal
field coil conductors. While the complete S-N curve data from these studies is not readily
available, the methodology provides a valuable framework for understanding how the fatigue
properties of C17510 have been experimentally evaluated.

Key Experimental Approaches:
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o Material Variants: The studies investigated at least two variations of C17510 alloy,
designated as B-2 (optimized for strength) and B-3 (optimized for conductivity by overaging).

o Testing Standards: The fatigue crack growth rate tests were conducted in strict accordance
with ASTM E647, "Standard Test Method for Measurement of Fatigue Crack Growth Rates."
Other related mechanical property tests followed relevant ASTM standards such as E399 for
plane-strain fracture toughness and ES8 for tensile testing.

o Temperature Conditions: To simulate the operational environment of the intended application,
fatigue and fracture tests were performed at both room temperature and liquid nitrogen (LN2)
temperature.

o Stress Ratios: The fatigue tests were conducted at various stress ratios (the ratio of
minimum to maximum stress in a loading cycle), including nominal zero and -1, to
understand the effect of mean stress on fatigue life. A stress ratio of R=0.05 was also used in
some characterizations.

The general workflow for fatigue testing and data analysis, as inferred from the descriptions of
these studies, involves specimen preparation, cyclic loading under controlled conditions, and
monitoring for crack initiation and propagation until failure. The resulting data is then used to
generate S-N curves, which plot the applied stress (S) against the number of cycles to failure

(N).

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the cross-verification of fatigue
data, from initial literature review to final data comparison.
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Caption: Workflow for Cross-Verification of C175 Fatigue Data.

In conclusion, while a direct cross-verification of complete S-N curves for C17510 from multiple
independent studies is challenging due to the limited availability of public data, an analysis of
the existing single-point fatigue strength values and a thorough understanding of the
experimental methodologies provide a solid foundation for researchers. The work by Murray
and Zatz, in particular, establishes a rigorous approach to characterizing the fatigue behavior of
this important copper alloy. Future research would benefit from the public dissemination of
complete fatigue datasets to enable more comprehensive comparative analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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